Pyrroloquinoline quinone

Specification

• CAS No.: 72909-34-3
• Molecular Formula: C14H6N2O8
• Molecular Weight: 330.21 g/mol
• IUPAC Name: 4,5-dioxo-1H-pyrrolo[2,3-f]quinoline-2,7,9-tricarboxylic acid
• Standard InChI: InChI=1S/C14H6N2O8/c17-10-4-2-6(14(23)24)15-8(4)7-3(12(19)20)1-5(13(21)22)16-9(7)11(10)18/h1-2,15H,(H,19,20)(H,21,22)(H,23,24)
• Standard InChI Key: MMXZSJMASHPLLR-UHFFFAOYSA-N
• SMILES: C1=C(C2=C(C(=O)C(=O)C3=C2NC(=C3)C(=O)O)N=C1C(=O)O)C(=O)O
• Canonical SMILES: C1=C(C2=C(C(=O)C(=O)C3=C2NC(=C3)C(=O)O)N=C1C(=O)O)C(=O)O
• Appearance: Brown red powder

Introduction

Chemical Structure and Physical Properties

Pyrroloquinoline quinone is a water-soluble quinone compound with the chemical formula C₁₄H₆N₂O₈. It was first identified in 1979 and previously described in the 1960s by Hauge as a cofactor distinct from other known coenzymes. Also known as methoxatin, PQQ has a unique structure characterized by oxo groups at the 4- and 5-positions and carboxy groups at the 2-, 7-, and 9-positions. The commercially available form is typically PQQ disodium salt, which has a molecular weight of 374.17 Da.

Physical and Chemical Characteristics

PQQ exhibits several notable physical and chemical properties that contribute to its biological activity:

Property	Characteristic
Physical appearance	Red trihydrate crystal (disodium salt)
Solubility	Water-soluble
Melting point	>300°C
Stability	Heat-stable, resistant to degradation
Redox activity	Participates in redox cycling between oxidized and reduced forms
Electrophilic nature	Reacts with various substances, forms complexes

Biochemical Functions and Mechanisms

PQQ serves multiple biochemical functions that contribute to its diverse biological effects. Understanding these mechanisms provides insight into PQQ's potential therapeutic applications.

Cofactor Activity

PQQ acts as an essential cofactor for various bacterial dehydrogenases, particularly those involved in glucose and alcohol metabolism. As a redox cofactor, PQQ facilitates electron transfer reactions critical to these enzymatic processes. While PQQ's role as a cofactor is well-established in bacterial systems, its potential cofactor functions in mammalian enzymes continue to be investigated.

Unlike typical vitamin cofactors, PQQ demonstrates remarkable catalytic efficiency, capable of executing thousands of redox cycles before degradation. This property enables PQQ to serve as a continuous electron shuttle in biological systems, amplifying its biochemical impact despite its presence in only trace amounts.

Redox Signaling and Antioxidant Activity

Beyond its cofactor role, PQQ functions as a powerful antioxidant and free radical scavenger. Research indicates that PQQ catalyzes continuous redox reactions involving the oxidation of several compounds and can protect α-tocopherol from oxidation. This antioxidant capacity manifests in both direct and indirect mechanisms:

• Direct neutralization of reactive oxygen species

• Enhancement of endogenous antioxidant systems

• Protection of cellular components from oxidative damage

• Modulation of redox-sensitive signaling pathways

Metabolic Regulation and Cell Signaling

PQQ exerts profound effects on cellular metabolism through multiple signaling pathways. In mammalian systems, PQQ enhances NADH oxidation to NAD+ and pyruvate production in enzymes such as lactate dehydrogenase (LDH). This optimization of oxidative metabolism links to improved antioxidant defense and enhanced immune function.

The NAD+ generated through PQQ-mediated processes serves as a substrate for deacylation reactions catalyzed by sirtuins, particularly SIRT1 and SIRT3. These sirtuins are essential signaling proteins that regulate metabolic processes related to oxidation:

• SIRT1 (primarily located in nucleus and cytoplasm)

• SIRT3 (mainly found in mitochondria, associated with mitochondrial DNA transcription)

PQQ's influence extends to peroxisome proliferator-activated receptor gamma coactivator-1α (PGC-1α), a critical factor regulated by sirtuin activity. PGC-1α functions as a transcriptional coactivator that maintains energy homeostasis and activates antioxidant response genes through the assembly of enhancers like NRF-1 and NRF-2.

Physiological Effects and Health Benefits

The diverse biochemical functions of PQQ translate into multiple physiological effects with potential health benefits. Research has documented impacts on mitochondrial function, neuroprotection, and various clinical parameters.

Mitochondrial Biogenesis and Function

PQQ significantly influences mitochondrial dynamics and function through multiple mechanisms:

• Enhancement of mitochondrial biogenesis via PGC-1α signaling

• Protection of mitochondrial respiratory capacity against oxidative stress

• Regulation of mitochondrial fusion and fission balance

• Modulation of mitochondrial movement and potential

In a study examining H₂O₂-induced premature senescence in HEI-OC1 auditory cells, pretreatment with PQQ (0.1 nM or 1.0 nM) restored mitochondrial respiratory capacity that had been damaged by oxidative stress. The protective effect was associated with increased protein expression of SIRT1 and PGC-1α, along with decreased PGC-1α acetylation.

Neuroprotection and Cognitive Function

PQQ demonstrates neuroprotective properties across multiple experimental models, though the mechanisms linking PQQ-promoted metabolism and improved neuronal viability continue to be investigated. Clinical studies have provided evidence of PQQ's benefits for cognitive function:

A randomized, placebo-controlled, double-blinded study involving 41 elderly healthy subjects examined the effects of PQQ disodium salt (BioPQQ™) on cognitive function. Participants received either 20 mg of BioPQQ™ daily or placebo for 12 weeks. The results showed that the change in Stroop interference ratios (a measure of selective attention) was significantly smaller in the PQQ group compared to the placebo group.

In the same study, stratified analysis of visual-spatial cognitive function revealed that participants with lower initial scores (<70) in the PQQ group showed significant improvement, suggesting particular benefits for those with suboptimal cognitive performance. Preliminary experiments using near-infrared spectrometry indicated increased cerebral blood flow in the prefrontal cortex following PQQ administration, potentially explaining the cognitive enhancements observed.

Additional Health Benefits

Beyond neuroprotection and mitochondrial enhancement, PQQ has demonstrated several other potential health benefits:

• Sleep and mood improvement in open-label trials

• Suppression of skin moisture loss

• Reduction in inflammatory markers

• Enhanced immune function

• Improved metabolic flexibility

• Cardioprotection in experimental models

These diverse effects highlight PQQ's potential as a multifunctional therapeutic agent that may address various aspects of health simultaneously.

Clinical Research Findings

Clinical investigations of PQQ have primarily focused on cognitive function, with additional data emerging regarding other health parameters. Key clinical findings include:

Cognitive Function Studies

Research examining PQQ's effects on cognitive function has yielded promising results across different age groups:

Study Design	Participants	Dosage	Duration	Key Findings
Double-blind, placebo-controlled	41 elderly subjects	20 mg PQQ/day	12 weeks	Improved attention, working memory; smaller change in Stroop interference ratios
Stratified analysis (within above study)	Subjects with lower initial scores	20 mg PQQ/day	12 weeks	Significant improvement in visual-spatial cognitive function
Age-stratified analysis	Young adults (20-40 years)	Not specified	8 weeks	More rapid improvement in cognitive flexibility and executive speed compared to older adults
Co-administration study	Not specified	PQQ + CoQ10	Not specified	Enhanced cognitive benefits compared to PQQ alone

These findings suggest that PQQ may benefit cognitive function across the lifespan, with potentially different effects or mechanisms depending on age and baseline cognitive status.

Metabolic and Physiological Parameters

Clinical research has also documented PQQ's effects on various physiological parameters:

• Reduced blood lipid peroxide levels, indicating antioxidant activity

• Increased PGC-1α expression, supporting mitochondrial biogenesis

• No abnormal blood or urinary adverse events in clinical studies

• No adverse internal or physical examination findings

These findings support PQQ's safety profile while demonstrating measurable physiological effects consistent with its proposed mechanisms of action.